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Compound of Interest

Compound Name: 3,3-Diethoxypropanenitrile

Cat. No.: B144306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-Diethoxypropanenitrile (CAS
No. 2032-34-0), a versatile chemical intermediate. The document details its physicochemical
and spectroscopic properties, safety information, synthesis protocols, and key applications,
particularly in the realm of pharmaceutical development.

Physicochemical and Spectroscopic Data

3,3-Diethoxypropanenitrile is a clear yellow to brownish liquid.[1] Its key physical and
spectroscopic properties are summarized below for easy reference.

Physicochemical Properties

A compilation of the physical characteristics of 3,3-Diethoxypropanenitrile is presented in
Table 1. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Reference
Molecular Formula C7H13NO:2 [1]
Molecular Weight 143.18 g/mol [1]
Boiling Point 91-93 °C at 11 mmHg [1]
Melting Point 82-84 °C [1]
Density 0.954 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.415 [1]

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3,3-
Diethoxypropanenitrile. The following tables summarize the available Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.
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13C NMR (Carbon-13 NMR) Data
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MS (Mass Spectrometry) Data
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Safety Information

3,3-Diethoxypropanenitrile is classified as an irritant. Proper handling and personal protective

equipment are essential to ensure laboratory safety.
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. Precautionary
Hazard Class GHS Pictogram Hazard Statement
Statement

P261: Avoid breathing
dust/fume/gas/mist/iva
pours/spray.P280:
Wear protective

) gloves/protective
H315: Causes skin

S clothing/eye
irritation.H319:

Skin Irritant, Eye ) ) protection/face
) ] GHSO07 (Exclamation Causes serious eye ]

Irritant, Respiratory o protection.P305+P351
_ Mark) irritation.H335: May

Irritant +P338: IF IN EYES:

cause respiratory _ _ _
o Rinse cautiously with
irritation.
water for several
minutes. Remove
contact lenses, if
present and easy to

do. Continue rinsing.

Experimental Protocols

Detailed methodologies for the synthesis of 3,3-Diethoxypropanenitrile are crucial for its
successful preparation in a laboratory setting. Two common synthesis routes are outlined
below.

Synthesis from Bromoacetaldehyde Diethyl Acetal

This method involves the nucleophilic substitution of bromide with cyanide.

Experimental Workflow:

Bromoacetaldehyde diethyl acetal
Sodium Cyanide
Dimethylformamide (DMF)

Reaction Mixture Aqueous Work-up Extraction with Drying of organic layer Purification o . et
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Caption: Synthesis of 3,3-Diethoxypropanenitrile from bromoacetaldehyde diethyl acetal.
Detailed Protocol:

A detailed experimental protocol for this synthesis is not available in the provided search
results. A general procedure would involve dissolving bromoacetaldehyde diethyl acetal in a
suitable solvent such as dimethylformamide (DMF), followed by the addition of sodium cyanide.
The reaction mixture would be heated and stirred for a specific duration. After cooling, the
mixture would be poured into water and extracted with an organic solvent like diethyl ether. The
combined organic layers would then be washed, dried over an anhydrous salt (e.qg.,
magnesium sulfate), filtered, and the solvent removed under reduced pressure. The final
product would be purified by distillation.

Synthesis via Acetalization and Carbonylation

A patented method describes the synthesis from acetonitrile, carbon monoxide, and an alcohol
alkali metal salt.[2][3]

Experimental Workflow:

Acetonitrile Pressure Reaction Acetal Reaction Post-processin
(CanizamlLiiorordc2 (Catalyst, Solvent) (Acidic Alcohol) [ Separation ¢ SEADBID STl
Alcohol Alkali Metal Salt Pl ) p ]

Click to download full resolution via product page

Caption: Synthesis of 3,3-Diethoxypropanenitrile via a patented carbonylation and
acetalization route.

Detailed Protocol:

This patented method involves a pressure reaction of acetonitrile, carbon monoxide, and a C1-
C4 alcohol alkali metal salt in the presence of a C1-C3 alcohol catalyst and a non-polar
solvent. This is followed by an acetal reaction in acidic alcohol and subsequent post-processing
and separation to yield 3,3-diethoxypropanenitrile.[2][3] Specific quantities and detailed
workup procedures are proprietary to the patent.
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Applications in Drug Development and Organic
Synthesis

3,3-Diethoxypropanenitrile serves as a valuable building block in the synthesis of more
complex molecules, particularly in the pharmaceutical industry.

Intermediate in the Synthesis of p38a Mitogen-Activated
Protein Kinase (MAPK) Inhibitors

A significant application of 3,3-diethoxypropanenitrile is its use as an intermediate in the
preparation of inhibitors for p38a mitogen-activated protein kinase (MAPK).[1] The p38 MAPK
signaling pathway is implicated in inflammatory responses, making its inhibitors promising
therapeutic agents for inflammatory diseases.

p38 MAPK Signaling Pathway:

The p38 MAPK pathway is a key signaling cascade that responds to stress stimuli and
cytokines, leading to a variety of cellular responses, including inflammation.
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Caption: Simplified overview of the p38 MAPK signaling pathway leading to an inflammatory
response.

Other Synthetic Applications

Beyond its role in p38 MAPK inhibitor synthesis, 3,3-diethoxypropanenitrile is utilized in
various other organic transformations:
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e Synthesis of 2-(2,2-diethoxy-ethyl)-pyridine: It participates in [2+2+2]-cycloaddition reactions.
[1]

e Production of cyanomalondialdehyde: It serves as a precursor for this important synthetic
intermediate.[1]

o General Organic Synthesis: It can act as both a nucleophile and an electrophile in reactions
such as the Mannich reaction, Michael addition, and Grignard reaction.[4] It is also used in
the preparation of esters and amides.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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